1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 1-benzyl-2-hydroxy-3,4-dimethyl-2H-pyrrol-5-one
• InChI: InChI=1S/C13H15NO2/c1-9-10(2)13(16)14(12(9)15)8-11-6-4-3-5-7-11/h3-7,12,15H,8H2,1-2H3
• InChI Key: CHWOYHFUFPPIJP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(C1O)CC2=CC=CC=C2)C
• solubility: 32.6 [ug/mL]

Description

1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one, also known as BHDMHP, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. BHDMHP is a derivative of pyrrolidine and has been found to exhibit various biological properties, which make it a promising candidate for the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the modulation of various signaling pathways and the regulation of gene expression. 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the activity of certain enzymes and to induce apoptosis in cancer cells. It has also been found to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species and to inhibit the activity of certain enzymes involved in oxidative stress. 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has also been shown to decrease the levels of pro-inflammatory cytokines and to inhibit the activation of certain transcription factors involved in inflammation. In addition, 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has been found to induce apoptosis in cancer cells and to inhibit the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has several advantages as a research tool. It is relatively easy to synthesize and is stable under normal laboratory conditions. 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has also been shown to exhibit low toxicity, which makes it a safe compound to work with. However, there are also some limitations to its use. 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one is not very soluble in water, which can make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which makes it difficult to interpret the results of some experiments.

Future Directions

There are several future directions for research on 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of new therapeutic agents based on 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one. Researchers are investigating the potential of 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one derivatives as anticancer agents, neuroprotective agents, and anti-inflammatory agents. Another area of interest is the elucidation of the mechanism of action of 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one. Researchers are investigating the signaling pathways and gene expression profiles that are modulated by 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one in order to gain a better understanding of its biological effects. Finally, researchers are also investigating the potential of 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one as a research tool for the study of various biological processes.

Synthesis Methods

1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one can be synthesized through a multistep reaction involving the condensation of 2,3-butanedione with benzylamine, followed by the reduction of the resulting imine with sodium borohydride. The final product is obtained through the cyclization of the intermediate compound with acetic anhydride.

Scientific Research Applications

1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit various biological properties, including antioxidant, anti-inflammatory, and anticancer activities. 1-benzyl-5-hydroxy-3,4-dimethyl-1,5-dihydro-2H-pyrrol-2-one has also been shown to possess neuroprotective effects and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.